1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]indol-2-one
• InChI: InChI=1S/C21H23NO3/c1-5-22-18-9-7-6-8-17(18)21(25,20(22)24)12-19(23)16-11-14(3)13(2)10-15(16)4/h6-11,25H,5,12H2,1-4H3
• InChI Key: VYWIJOZJESRGHA-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC(=C(C=C3C)C)C)O
• Canonical SMILES: CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=C(C=C(C(=C3)C)C)C)O

Description

1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one, also known as Ro 31-8220, is a synthetic compound that belongs to the bisindolylmaleimide family of protein kinase inhibitors. It has been extensively studied for its potential applications in scientific research due to its ability to inhibit protein kinases involved in various cellular processes.

Mechanism of Action

1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 exerts its inhibitory effects on protein kinases by binding to the ATP-binding site of the kinase domain. This prevents the kinase from phosphorylating its downstream targets, leading to a reduction in cellular signaling. 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to be a competitive inhibitor of PKC, PKA, and MAPK, with varying degrees of selectivity for each kinase.
Biochemical and Physiological Effects
1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro, 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to inhibit cell proliferation and induce apoptosis in a variety of cancer cell lines. It has also been shown to modulate the expression of a variety of genes involved in cellular signaling pathways.
In vivo, 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has been shown to have a variety of effects depending on the dose and route of administration. It has been shown to reduce infarct size in a rat model of myocardial ischemia-reperfusion injury, and to improve cardiac function in a mouse model of heart failure. It has also been shown to reduce inflammation and oxidative stress in a mouse model of sepsis.

Advantages and Limitations for Lab Experiments

1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has several advantages for use in lab experiments. It is a highly selective inhibitor of protein kinases, with varying degrees of selectivity for different kinases. It is also relatively easy to synthesize and purify, and is commercially available from several suppliers.
However, 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 also has several limitations. It has been shown to have off-target effects on some kinases, particularly at high concentrations. It is also relatively insoluble in water, which can make it difficult to use in some experimental protocols. Finally, 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has not yet been extensively studied in humans, so its safety and efficacy in clinical settings are not yet known.

Future Directions

There are several future directions for research on 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220. One area of research is to further investigate its effects on protein kinases and cellular signaling pathways. This could lead to the development of new therapeutic targets for a variety of diseases.
Another area of research is to investigate the safety and efficacy of 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 in humans. This could lead to the development of new treatments for diseases such as cancer and heart failure.
Finally, there is a need for further research into the synthesis and purification of 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220. This could lead to the development of new methods for synthesizing and purifying the compound, which could make it more accessible for use in scientific research.

Synthesis Methods

1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 can be synthesized using a variety of methods, including the reaction of 3-hydroxy-2-indolone with 2,4,5-trimethylphenylacetic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product can be purified through recrystallization or column chromatography.

Scientific Research Applications

1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has been widely used in scientific research as a tool to study the role of protein kinases in various cellular processes. It has been shown to inhibit a variety of protein kinases, including protein kinase C (PKC), protein kinase A (PKA), and mitogen-activated protein kinase (MAPK). By inhibiting these kinases, 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one 31-8220 can modulate a variety of cellular processes, including cell proliferation, differentiation, and apoptosis.